6-((2-((4-bromophenyl)amino)-2-oxoethyl)thio)-5-cyano-N-(2-methoxyphenyl)-2-methyl-4-phenyl-1,4-dihydropyridine-3-carboxamide

• IUPAC Name: 6-[2-(4-bromoanilino)-2-oxoethyl]sulfanyl-5-cyano-N-(2-methoxyphenyl)-2-methyl-4-phenyl-1,4-dihydropyridine-3-carboxamide
• InChI: InChI=1S/C29H25BrN4O3S/c1-18-26(28(36)34-23-10-6-7-11-24(23)37-2)27(19-8-4-3-5-9-19)22(16-31)29(32-18)38-17-25(35)33-21-14-12-20(30)13-15-21/h3-15,27,32H,17H2,1-2H3,(H,33,35)(H,34,36)
• InChI Key: YCGAXRHNBQFFJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)SCC(=O)NC2=CC=C(C=C2)Br)C#N)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4OC
• Molecular Formula: C29H25BrN4O3S
• Molecular Weight: 589.5 g/mol

Description

6-((2-((4-bromophenyl)amino)-2-oxoethyl)thio)-5-cyano-N-(2-methoxyphenyl)-2-methyl-4-phenyl-1,4-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C29H25BrN4O3S and its molecular weight is 589.51. The purity is usually 95%.
BenchChem offers high-quality 6-((2-((4-bromophenyl)amino)-2-oxoethyl)thio)-5-cyano-N-(2-methoxyphenyl)-2-methyl-4-phenyl-1,4-dihydropyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-((2-((4-bromophenyl)amino)-2-oxoethyl)thio)-5-cyano-N-(2-methoxyphenyl)-2-methyl-4-phenyl-1,4-dihydropyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Biological Activity

• Synthesis of Thio-Substituted Ethyl Nicotinate Derivatives : A study described the synthesis of thio-substituted ethyl nicotinate derivatives starting from a compound similar in structure to the one mentioned. These derivatives were then cyclized to thieno[2,3-b]pyridines and further reacted to afford pyridothienopyrimidine derivatives. Some of the synthesized compounds were evaluated for their antimicrobial activities, indicating the potential for discovering new antibacterial and antifungal agents from such chemical frameworks (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).

• Antiprotozoal Agents from Dicationic Imidazo[1,2-a]pyridines : Another study focused on the synthesis of dicationic imidazo[1,2-a]pyridines and their evaluation as antiprotozoal agents. The research showcased the development of compounds with strong DNA affinities and significant in vitro and in vivo activity against protozoal infections, demonstrating the therapeutic potential of such heterocyclic compounds (Ismail et al., 2004).

• Cytotoxicity of Pyrazolo[1,5-a]pyrimidine Derivatives : Research into the synthesis of pyrazolo[1,5-a]pyrimidine derivatives from related precursors and their evaluation for cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells highlights the potential of such compounds in cancer therapy. This study exemplifies how modifications to the heterocyclic core structure can impact biological activity, offering insights into the design of anticancer drugs (Hassan, Hafez, & Osman, 2014).